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Compound of Interest

Compound Name: Ochracenomicin C

Cat. No.: B1247681 Get Quote

For Immediate Implementation by Laboratory Personnel

The proper disposal of Ochracenomicin C, a cytotoxic compound, is critical to ensure the

safety of laboratory personnel and prevent environmental contamination. Due to its hazardous

nature, strict adherence to established protocols for cytotoxic waste is mandatory. This guide

provides essential, step-by-step procedures for the safe disposal of Ochracenomicin C.

Hazard Classification and Safety Precautions
Ochracenomicin C and related compounds are classified as hazardous materials. The

following table summarizes the key hazard information that dictates the stringent disposal

requirements.
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Hazard Classification Description Precautionary Statement

Acute Toxicity, Oral (Category

2)
Fatal if swallowed.[1][2]

P301 + P310 + P330: IF

SWALLOWED: Immediately

call a POISON

CENTER/doctor. Rinse mouth.

[1]

Carcinogenicity (Category 2)
Suspected of causing cancer.

[1][2]

P201: Obtain special

instructions before use.[1]

P280: Wear protective gloves/

protective clothing/ eye

protection/ face protection.[1]

General Cytotoxic Hazard

Hazardous drug that requires

special handling and disposal.

[3][4][5]

P501: Dispose of contents/

container to an approved

waste disposal plant.[1]

Experimental Protocol: Decontamination of Surfaces
While specific chemical inactivation data for Ochracenomicin C is not readily available, a

general procedure for decontaminating surfaces that may have come into contact with cytotoxic

agents can be adapted.

Materials:

Appropriate Personal Protective Equipment (PPE): two pairs of chemotherapy-tested gloves,

disposable gown, eye protection, and a respirator (N95 or higher).

Detergent solution.

Sodium hypochlorite solution (e.g., 5.25% household bleach, diluted).

Sterile water or 70% ethanol.

Absorbent, disposable wipes.

Appropriately labeled cytotoxic waste containers.
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Procedure:

Don PPE: Before beginning any decontamination, ensure all required PPE is worn correctly.

Initial Cleaning: Wipe the contaminated surface with disposable wipes soaked in a detergent

solution to remove any visible contamination.

Deactivation: Liberally apply a freshly prepared solution of sodium hypochlorite to the

surface. The concentration and contact time should be in accordance with institutional

guidelines for cytotoxic decontamination.

Dwell Time: Allow the deactivating solution to remain in contact with the surface for the

prescribed time to ensure inactivation of the cytotoxic compound.

Rinsing: After the required contact time, thoroughly rinse the surface with sterile water or

70% ethanol to remove the deactivating agent.

Drying: Dry the surface with new, clean disposable wipes.

Waste Disposal: All wipes, used PPE, and any other materials used in the decontamination

process must be disposed of as cytotoxic waste.

Disposal Workflow for Ochracenomicin C
The following diagram outlines the mandatory, step-by-step workflow for the proper disposal of

Ochracenomicin C and associated contaminated materials. Adherence to this workflow is

essential for minimizing exposure risk and ensuring regulatory compliance.
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Contaminated Materials

Start: Handling Ochracenomicin C

1. Wear Appropriate PPE
(2 pairs gloves, gown, eye protection)

2. Segregate Waste at Point of Generation

Solid Waste
(Gloves, Gowns, Vials, Lab Plasticware)

Identify Solid

Liquid Waste
(Unused solutions, contaminated liquids)

Identify Liquid

Sharps Waste
(Needles, contaminated glassware)

Identify Sharps

3a. Place in Labeled, Leak-Proof
Cytotoxic Waste Container (Solid)

3b. Place in Labeled, Leak-Proof
Cytotoxic Waste Container (Liquid)

3c. Place in Puncture-Resistant
Cytotoxic Sharps Container

4. Store Securely in Designated
Hazardous Waste Accumulation Area

5. Arrange for Pickup by
Approved Hazardous Waste Disposal Service

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Ochracenomicin C waste.
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Detailed Disposal Procedures
1. Personal Protective Equipment (PPE): All handling and disposal of Ochracenomicin C must

be performed while wearing appropriate PPE.[6][7] This includes, but is not limited to, two pairs

of chemotherapy-rated gloves, a disposable gown, safety glasses or goggles, and a face shield

if there is a risk of splashing.

2. Waste Segregation: Cytotoxic waste must be segregated from other waste streams at the

point of generation.[3] Three main categories of Ochracenomicin C waste should be

considered:

Solid Waste: Includes contaminated gloves, gowns, bench paper, vials, and any other solid

materials that have come into contact with Ochracenomicin C.

Liquid Waste: Any unused or waste solutions containing Ochracenomicin C.

Sharps Waste: Contaminated needles, syringes, Pasteur pipettes, and broken glass.

3. Waste Containment:

Solid and Liquid Waste: These must be placed in clearly labeled, leak-proof, and puncture-

resistant containers designated for cytotoxic waste.[3] These containers are often color-

coded (e.g., yellow or red) and must be sealed when full or at the end of each experiment.

Sharps Waste: All sharps must be immediately placed into a designated, puncture-proof

cytotoxic sharps container.[3]

4. Storage: Sealed cytotoxic waste containers should be stored in a secure, designated

hazardous waste accumulation area, away from general laboratory traffic. This area should be

clearly marked with appropriate hazard symbols.

5. Final Disposal: The ultimate disposal of Ochracenomicin C waste must be conducted by a

licensed and approved hazardous waste disposal company.[1] This typically involves high-

temperature incineration or other approved chemical neutralization methods to ensure the

complete destruction of the cytotoxic compound.[3] Never dispose of Ochracenomicin C or its

contaminated materials in the regular trash, via the sewer system, or through autoclaving as
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these methods are ineffective and will lead to environmental contamination and potential

exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1247681?utm_src=pdf-custom-synthesis
https://www.hpc-standards.com/shop/ReferenceMaterials/Mycotoxin/OchratoxinC.htm
https://cdn.caymanchem.com/cdn/msds/11439m.pdf
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://www.eviq.org.au/clinical-resources/administration-of-anti-cancer-drugs/188-safe-handling-and-waste-management-of-hazardou
https://pharmed.datapharma.ch/wp-content/uploads/dlm_uploads/2017/11/Safe-handling-of-cytotoxic-drugsfinaltoberpinted.pdf
https://kingstonhsc.ca/sites/default/files/legacy/uploads/safe_handling_of_cytotoxic_drugs_and_bodily_fluids_may_1_2019.pdf
https://www.sps.nhs.uk/wp-content/uploads/2018/07/Guidance-on-Handling-Cytotoxics-Ed-1-July-2018.pdf
https://www.benchchem.com/product/b1247681#ochracenomicin-c-proper-disposal-procedures
https://www.benchchem.com/product/b1247681#ochracenomicin-c-proper-disposal-procedures
https://www.benchchem.com/product/b1247681#ochracenomicin-c-proper-disposal-procedures
https://www.benchchem.com/product/b1247681#ochracenomicin-c-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1247681?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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